![molecular formula C8H5NO2 B1294367 3-Nitrophenylacetylene CAS No. 3034-94-4](/img/structure/B1294367.png)
3-Nitrophenylacetylene
Overview
Description
3-Nitrophenylacetylene is a chemical compound that is related to the field of organic chemistry and is characterized by the presence of a nitro group attached to a phenyl ring which is further connected to an acetylene moiety. While the provided papers do not directly discuss this compound, they do provide insights into related compounds and reactions that can help infer some aspects of its chemistry.
Synthesis Analysis
The synthesis of compounds related to this compound can be achieved through catalytic processes. For instance, nickel-catalyzed cycloadditions are used to synthesize phenylated benzotetraphenes, which involve the reaction of diphenylacetylene with linear phenylenes . Similarly, nickel complexes have been used to catalyze the polymerization of phenylacetylene, which could be a related process to the synthesis of this compound .
Molecular Structure Analysis
The molecular structure of compounds similar to this compound can be complex and is often determined using X-ray crystallography. For example, the structure of a diphenylacetylene nickel complex was elucidated, showing a planar coordination sphere around the nickel atom and providing details on the bond lengths within the molecule . This information can be useful in understanding the structural aspects of this compound.
Chemical Reactions Analysis
Chemical reactions involving phenylacetylene derivatives can lead to various products depending on the catalyst and reaction conditions. A nickel monophosphite complex was shown to oligomerize phenylacetylene to 1,2,4-triphenylbenzene with high selectivity . This indicates that this compound could potentially undergo similar oligomerization reactions under the right conditions.
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound can be inferred from related compounds. For instance, 3-Nitrophenylacetic acid forms a three-dimensional hydrogen-bonded framework structure, which suggests that nitro groups can significantly influence the supramolecular assembly of these compounds . Additionally, the reactivity of nitro olefins in the synthesis of 3-nitrochromans indicates that the nitro group can participate in various chemical transformations .
Scientific Research Applications
Polymer Synthesis and Properties
3-Nitrophenylacetylene (NPA) has been utilized in polymer science. For instance, Sedláček et al. (1998) reported the preparation of substituted acetylene polymers carrying nitro groups, including homopolymers of NPA and its copolymer with phenylacetylene. This study highlighted the enhanced quantum efficiency of charge carrier photogeneration due to the introduction of NO2 groups, although it also noted a deterioration in charge carrier transport properties of the polymer (Sedláček et al., 1998). Russo et al. (1998) synthesized copolymers of phenylacetylene (PA) and p-nitrophenylacetylene (pNPA) and found that the solubility and electrical response to humidity variations of these copolymers depend on the number of PA units in the chain (Russo et al., 1998).
Catalysis and Chemical Synthesis
Wenhui Zhang and colleagues (2022) discussed a catalyst with a semi-encapsulated PdRh alloy heterojunction in a carbon layer for the selective semi-hydrogenation of this compound (3-NPA). This design delivered good selectivity and high activity, offering insights for the rational design of catalysts for selective hydrogenation reactions (Zhang et al., 2022).
Safety and Hazards
Future Directions
Future research directions could involve exploring the properties of 3-Nitrophenylacetylene in various chemical reactions and its applications in catalysis and electrocatalysis . The development of new synthesis strategies, such as the concurrent template strategy, could also be an area of future research .
Mechanism of Action
Target of Action
This compound is a relatively new subject of study, and its specific interactions with biological molecules are still under investigation .
Mode of Action
It’s known that the nitro group in the compound can participate in various chemical reactions, potentially influencing its interaction with biological targets .
Biochemical Pathways
As research progresses, it’s expected that more information about the compound’s role in biochemical pathways will become available .
Pharmacokinetics
The compound’s physical properties, such as its boiling point of 120 °c and density of 122±01 g/cm3, may influence its bioavailability .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 3-Nitrophenylacetylene. For instance, the compound should be stored in a dark place at room temperature to maintain its stability . The compound’s reactivity may also be influenced by the presence of other chemicals in its environment .
properties
IUPAC Name |
1-ethynyl-3-nitrobenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5NO2/c1-2-7-4-3-5-8(6-7)9(10)11/h1,3-6H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JOUOQPWPDONKKS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1=CC(=CC=C1)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9062807 | |
Record name | 3-Nitrophenylacetylene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9062807 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3034-94-4 | |
Record name | 1-Ethynyl-3-nitrobenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3034-94-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzene, 1-ethynyl-3-nitro- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003034944 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzene, 1-ethynyl-3-nitro- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 3-Nitrophenylacetylene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9062807 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-ethynyl-3-nitrobenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.019.303 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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